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Application Note and Protocol

This document provides a comprehensive guide for the quantitative analysis of the fungicide
Captan in environmental soil samples. The protocol utilizes a QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) extraction method followed by analysis using Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS). To ensure accuracy and
precision, a deuterated internal standard, Captan-d6, is employed throughout the procedure.
This methodology is intended for researchers, scientists, and professionals in drug
development and environmental monitoring.

Introduction

Captan is a widely used fungicide in agriculture to control a variety of fungal diseases on fruits,
vegetables, and ornamental plants. Due to its extensive use, there is a growing concern about
its potential environmental contamination and impact on non-target organisms. Accurate and
sensitive analytical methods are crucial for monitoring Captan residues in environmental
matrices to ensure environmental safety and regulatory compliance.
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This application note details a robust and reliable method for the determination of Captan in
soil. The use of an isotopic internal standard, Captan-d6, allows for effective correction of
matrix effects and variations during sample preparation and instrumental analysis, leading to
highly accurate quantification.[1][2] The QUEChERS sample preparation method offers a
simple, fast, and efficient extraction of the target analyte from complex soil matrices.[3]
Subsequent analysis by LC-MS/MS provides the high selectivity and sensitivity required for
detecting low levels of Captan.

Experimental Protocols
Materials and Reagents

o Captan analytical standard (=98% purity)

e Captan-d6 internal standard (=98% purity)
¢ Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

e Magnesium sulfate (anhydrous)

e Sodium chloride

e Sodium citrate tribasic dihydrate

e Sodium citrate dibasic sesquihydrate

e Primary secondary amine (PSA) sorbent

o C18 sorbent

e 50 mL polypropylene centrifuge tubes

e 2 mL dSPE (dispersive solid-phase extraction) tubes

e Syringe filters (0.22 pm)
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e Autosampler vials

Standard Solution Preparation

e Primary Stock Solutions (1000 pg/mL): Accurately weigh and dissolve appropriate amounts
of Captan and Captan-d6 analytical standards in acetonitrile to prepare individual primary
stock solutions of 1000 pg/mL.

 Intermediate Stock Solutions (10 pg/mL): Prepare intermediate stock solutions of Captan
and Captan-d6 by diluting the primary stock solutions with acetonitrile.

o Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the
intermediate stock solutions with acetonitrile to achieve a concentration range of 1 to 100
ng/mL. Each calibration standard should be fortified with the Captan-d6 internal standard at
a constant concentration (e.g., 50 ng/mL).

Sample Preparation (QUEChERS Protocol)

» Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL polypropylene
centrifuge tube.

Internal Standard Spiking: Spike the sample with a known amount of the Captan-d6 internal
standard working solution.

Extraction:

o Add 10 mL of acetonitrile to the centrifuge tube.

o Cap the tube and shake vigorously for 1 minute.

Salting Out:

o Add the contents of a QUEChERS salt packet containing 4 g MgSOa, 1 g NaCl, 1 g sodium
citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate.

o Immediately cap and shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.
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Dispersive SPE Cleanup:

o Transfer 1 mL of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg
MgSOas, 50 mg PSA, and 50 mg C18.

o Vortex for 30 seconds.

Final Centrifugation: Centrifuge the dSPE tube at 10,000 rpm for 2 minutes.

Filtration and Transfer: Filter the supernatant through a 0.22 um syringe filter into an
autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Liguid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Elution:

Time (min) % Mobile Phase B
0.0 10
1.0 10
8.0 95
10.0 95
10.1 10
12.0 10
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Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

lonization Mode: Positive Electrospray lonization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

Collision Energy

Compound Precursor lon (m/z) Product lon (m/z) (V)
e

Captan 300.0 149.0 15

300.0 79.0 25

Captan-d6 306.0 155.0 15

306.0 85.0 25

Data Presentation

The following table summarizes the expected quantitative performance data for the analysis of
Captan in soil using the described method with Captan-d6 as an internal standard.

Parameter Result
Recovery (%) 85-115%
Precision (RSD%) < 15%

Limit of Detection (LOD) 0.005 mg/kg
Limit of Quantification (LOQ) 0.01 mg/kg

Note: These values are representative and may vary depending on the specific instrumentation
and matrix characteristics.

Visualization
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The following diagram illustrates the experimental workflow for the determination of Captan in

environmental soil samples.
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Caption: Experimental workflow for Captan analysis in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Icms.cz [Icms.cz]

2. lcms.cz [lcms.cz]

3. shimadzu.com [shimadzu.com]

o To cite this document: BenchChem. [Determining Captan Levels in Environmental Samples
with Captan-d6 Internal Standard]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565400/docs#determining-captan-levels-in-
environmental-samples-with-captan-d6-internal-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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